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This technical support center provides troubleshooting guides and frequently asked questions
to help researchers, scientists, and drug development professionals resolve data transfer
failures within the Pegasus Workflow Management System (WMS).

Frequently Asked Questions (FAQSs)

Q1: What is pegasus-transfer and how does it work?

Al: pegasus-transfer is a tool used internally by Pegasus WMS to handle file transfers.[1] It
automatically determines the appropriate protocol (e.g., GridFTP, SCP, S3, Google Storage)
based on the source and destination URLs and executes the transfer.[1] In case of failures, it
automatically retries the transfer with an exponential backoff.[1][2]

Q2: How does Pegasus handle data staging?

A2: Pegasus manages the entire data lifecycle of a workflow, including staging input data to
compute sites, transferring intermediate data between stages, and staging out final output data.
[3] This is configured based on the filesystem setup of the execution environment, which can
be a shared filesystem, a non-shared filesystem, or a Condor I/O setup.[2][3] Pegasus adds
special data movement jobs to the workflow to handle these transfers.[3]

Q3: What are the common causes of data transfer failures in Pegasus?
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A3: Data transfer failures can arise from a variety of issues, including:

Incorrect file paths or URLS: The specified location of input or output data is incorrect.

o Permission denied: The user running the workflow does not have the necessary read/write
permissions on the source or destination systems.

o Authentication or credential errors: Missing, expired, or improperly configured credentials for
services like GridFTP, S3, or Google Cloud Storage.[4]

o Network connectivity issues: Firewalls, network outages, or misconfigured network settings
preventing access to remote resources.

o Mismatched transfer protocols: The client and server are not configured to use the same
transfer protocol.

Disk space limitations: Insufficient storage space on the target machine.
Q4: How can | debug a failed data transfer?

A4: The primary tool for debugging failed workflows in Pegasus is pegasus-analyzer.[5][6][7]
This command-line tool helps identify which jobs failed and provides access to their standard
output and error logs. For data transfer jobs, these logs will contain detailed error messages
from the underlying transfer tools.

Q5: Can Pegasus retry failed transfers automatically?

A5: Yes, Pegasus is designed for reliability and automatically retries both jobs and data
transfers in case of failures.[5][6][7] When a transfer fails, pegasus-transfer will attempt the
transfer again, typically with a delay between retries.[1][2]

Troubleshooting Guides
Guide 1: Troubleshooting GridFTP Transfer Failures

GridFTP is a common protocol for data transfer in scientific computing environments. Failures
can often be traced to credential or configuration issues.
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Problem: My workflow fails with a GridFTP error.
Troubleshooting Steps:

e Analyze the logs: Use pegasus-analyzer to inspect the output of the failed transfer job. Look
for specific error messages related to authentication or connection refusal.

o Check GridFTP server status: Ensure that the GridFTP server at the source and/or
destination is running and accessible from the machine executing the transfer.

 Verify user proxy: GridFTP transfers often require a valid X.509 proxy.
o Ensure a valid proxy has been created before submitting the workflow.
o Check the proxy's validity and lifetime using grid-proxy-info.
o An "Unable to load user proxy" error indicates a problem with the proxy certificate.[8]

o GFAL vs. GUC: Pegasus has transitioned from using pegasus-gridftp (which relied on
JGlobus) to gfal clients because JGlobus is no longer actively supported and could cause
failures with servers that enforce strict RFC 2818 compliance.[1][4][9] If gfal is not available,
it may fall back to globus-url-copy. Ensure that the necessary clients are installed and in the
system's PATH.

Guide 2: Resolving SCPISSH-based Transfer Issues

Secure Copy Protocol (SCP) is often used for transfers to and from remote clusters. These
transfers rely on SSH for secure communication.

Problem: Data transfers using SCP are failing.
Troubleshooting Steps:

o Passwordless SSH: Pegasus requires passwordless SSH to be configured between the
submission host and the remote execution sites for SCP transfers to work.[5]

o Verify that you can manually ssh and scp to the remote site from the submission host
without being prompted for a password.
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o Ensure your public SSH key is in the authorized_keys file on the remote site.

o Check SSH private key path: The site catalog in Pegasus can specify the path to the SSH

private key.[5] Verify that this path is correct and that the key file has the correct permissions

(typically 600).

o Firewall Rules: Confirm that firewall rules on both the local and remote systems allow SSH

connections on the standard port (22) or the custom port being used.

Data Transfer Protocol Comparison

Feature

GridFTP

SCPISFTP

Amazon S3/
Google Storage

Primary Use Case

High-performance,
secure, and reliable

large-scale data

Secure file transfer for

general-purpose use

Cloud-based object

storage and data

movement in grid cases. transfer.
environments.
o X.509 Certificates Access Keys / OAuth

Authentication ) SSH Keys

(Grid Proxy) Tokens

_ Moderate, limited by )

High, supports parallel ] High, scalable cloud

Performance single-stream

streams.

performance.

infrastructure.

Common Failure

Points

Expired or invalid
proxy, firewall blocks,
server

misconfiguration.

Incorrect SSH key
setup, password
prompts, firewall

blocks.

Invalid credentials,
incorrect bucket/object
names, permission

issues.

Troubleshooting Workflow Diagram

The following diagram illustrates a general workflow for troubleshooting data transfer failures in
Pegasus.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b039198?utm_src=pdf-body
https://arokem.github.io/2013-09-16-ISI/lessons/pegasus-workflows/tutorial.html
https://www.benchchem.com/product/b039198?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b039198?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

Data Transfer Failure Occurs

Run pegasus-analyzer
to get error logs

Identify Specific Error Message
(e.g., Permission Denied, Connection Timed Out)

ion Issues
[ Check File/Directory ] [ Verity Credentials ] [Check Network Connectivity
P (€

ermissions (readiwite) ... SSH keys, S3 keys) (ping, traceroute)

Invalid Path/URL

Troubleshoot Path/URL Issues

‘onnection Error
Troubleshoot Connection Issues
[Vevlfy Firewall Rules]

Resolve Underlying Issue

Check Remote Server Smlus] [Ve"'y Replica Ca‘amg]

Check Site Catalog
for correct PFNs for correct scratch/storage paths

Rerun Workflow

Click to download full resolution via product page

Caption: A flowchart for diagnosing and resolving data transfer failures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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